N-[cyclopropyl(1-methyl-1H-imidazol-2-yl)methyl]-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-[cyclopropyl-(1-methylimidazol-2-yl)methyl]-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C16H17Cl2N3O2/c1-21-7-6-19-16(21)15(10-2-3-10)20-14(22)9-23-13-5-4-11(17)8-12(13)18/h4-8,10,15H,2-3,9H2,1H3,(H,20,22)
• InChI Key: ZNMCFJFPIHQFKI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(C2CC2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H17Cl2N3O2
• Molecular Weight: 354.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[cyclopropyl(1-methyl-1H-imidazol-2-yl)methyl]-2-(2,4-dichlorophenoxy)acetamide involves intricate organic synthesis techniques. For example, compounds similar in structure and synthesis complexity have been created through cyclization reactions and modifications of aromatic aldehydes, indicating a detailed and multi-step synthetic pathway that may involve cyclopropyl and imidazole units as key building blocks (Nguyễn Tiến Công et al., 2016).

Molecular Structure Analysis

The molecular structure of related compounds showcases a variety of interactions, such as hydrogen bonds and dihedral angles between rings, which are critical for understanding the conformation and reactivity of the molecule. These structural characteristics can be elucidated through techniques like X-ray crystallography and NMR spectroscopy, providing insight into how the structure affects the compound's properties and potential applications (K. Sethusankar et al., 2002).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often include cyclization to form imidazoline or oxadiazoline rings, showcasing the reactivity of acyl hydrazides and the potential for generating diverse heterocyclic structures. These reactions not only highlight the synthetic versatility of the compound but also its potential reactivity towards other chemical entities, which is fundamental for its application in various research fields (C. T. Nguyen et al., 2016).

Physical Properties Analysis

The physical properties of compounds with similar complexity, such as solubility, melting point, and crystalline structure, can significantly influence their application in research. Analyzing these properties requires a detailed understanding of the molecular structure and its interactions within solid and solution phases. For instance, the planarity of the imidazolidine system and the orientation of phenyl rings can affect the compound's stability and solubility, critical parameters for its use in experimental setups (K. Sethusankar et al., 2002).

Chemical Properties Analysis

The chemical properties, such as reactivity towards nucleophiles or electrophiles, acidity or basicity of functional groups, and potential for undergoing redox reactions, are pivotal for the compound's utility in synthesis and medicinal chemistry. Understanding these properties is essential for manipulating the compound for specific applications, highlighting the importance of thorough chemical analysis for any research involving novel compounds (C. T. Nguyen et al., 2016).